N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide

• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol
• IUPAC Name: N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H25N3OS/c1-21-16-8-4-7-15(13-16)19-9-11-20(12-10-19)17(22)18-14-5-2-3-6-14/h4,7-8,13-14H,2-3,5-6,9-12H2,1H3,(H,18,22)
• InChI Key: YOBWYPXYOZOCEU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C(=S)NC3CCCC3

Description

N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide, also known as CPP-THIO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPP-THIO belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide is not fully understood, but it is believed to act through the modulation of neurotransmitter levels in the brain. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been found to increase the levels of serotonin and dopamine in the brain, which are known to play a key role in regulating mood and behavior. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has also been found to activate the GABAergic system, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been found to exhibit a wide range of biochemical and physiological effects. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been found to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which are involved in the regulation of mood and behavior. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has also been found to activate the GABAergic system, which is involved in the regulation of anxiety and stress. In addition, N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been found to exhibit neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has also been studied for its anticancer properties and has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has several advantages for lab experiments, including its high purity and stability, and its ability to modulate neurotransmitter levels in the brain. However, N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide also has several limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide, including further investigations into its potential therapeutic applications in neurology, psychiatry, and oncology. Future studies could also focus on optimizing the synthesis method to improve the yield and purity of the compound. In addition, further studies are needed to fully understand the mechanism of action of N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide and its potential side effects. Overall, N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has shown great promise as a potential therapeutic agent, and further studies are needed to fully explore its potential applications.

Synthesis Methods

N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide can be synthesized using a multistep process involving the reaction of piperazine with 3-methoxybenzaldehyde, followed by the reaction with cyclopentanecarbothioamide. The final product is obtained after purification through column chromatography. The synthesis of N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been reported in several scientific journals, and the purity and yield of the compound can be optimized through various modifications in the reaction conditions.

Scientific Research Applications

N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been found to exhibit neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has also been studied for its anxiolytic and antidepressant effects and has been found to modulate the levels of neurotransmitters such as serotonin and dopamine. In addition, N-cyclopentyl-4-(3-methoxyphenyl)piperazine-1-carbothioamide has been investigated for its anticancer properties and has been found to induce apoptosis in cancer cells.